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Compound of Interest

Compound Name: Diethyl dibromomalonate

Cat. No.: B1346896

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for
diethyl dibromomalonate. The information is compiled from various safety data sheets (SDS)
to ensure a comprehensive understanding of the risks associated with this chemical and the
necessary measures to mitigate them.

Chemical Identification and Physical Properties

Diethyl dibromomalonate is a combustible liquid that is incompatible with strong oxidizing
agents, strong acids, and strong bases.[1] It is crucial to be aware of its physical and chemical
properties to handle it safely in a laboratory setting.
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Property Value Reference(s)
Molecular Formula C7H10Br204 [2]

Molecular Weight 317.96 g/mol

Appearance Liquid

Color Clear, light yellow [2]

Boiling Point 140-143 °C at 18 mmHg [2]

Density 1.68 g/mL at 25 °C [2]

Refractive Index

n20/D 1.484

[2]

Solubility

Soluble in benzene, CCl4,
DMSO, THF. Does not mix well

with water.

[21(31[4]

Storage Temperature

Store under inert gas (nitrogen
or Argon) at 2-8°C.

[2]

Toxicological Information

Diethyl dibromomalonate is classified as a hazardous substance that can cause severe skin

burns and eye damage.[5] It is also a lachrymator, meaning it can irritate the eyes and cause

tearing.[5][6] While specific quantitative toxicological data such as LD50 values are not

extensively available in the provided search results, the qualitative hazards are well-

documented.
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Hazard Type

Description Reference(s)

Skin Corrosion/Irritation

Causes severe skin burns.[5]
Prolonged or repeated
exposure may lead to redness,
swelling, and thickening of the
skin.[3]

Eye Damage/Irritation

Risk of serious eye damage.[3]
Direct contact can produce
severe chemical burns, pain,

tears, and sensitivity to light.[3]

Inhalation

Inhalation of vapors or mists
may be extremely hazardous,
potentially causing lung edema
and damage to the respiratory
tract.[3] Symptoms can include
coughing, choking, dizziness,

headache, and nausea.[3]

Ingestion

Harmful if swallowed.[3] Can
produce severe chemical
burns in the oral cavity and
gastrointestinal tract.[3]
Ingestion of less than 150
grams may be fatal or cause

serious health damage.[3]

Developmental Toxicity

Animal studies suggest that
human exposure may result in
developmental toxicity.[3]
Foetal abnormalities have
been observed in mothers who
consumed large doses of

bromides during pregnancy.[3]

Carcinogenicity

No components of this product
present at levels greater than

or equal to 0.1% are listed as a
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carcinogen by OSHA, IARC, or
NTP.[7]

Handling and Storage Precautions

Proper handling and storage procedures are critical to minimize the risks associated with
diethyl dibromomalonate.

Handling:

Avoid all personal contact, including inhalation of vapors.[3]
e Use only under a chemical fume hood.[1][8]
e Do not get in eyes, on skin, or on clothing.[1][8]

o Wear appropriate personal protective equipment (PPE), including chemical goggles, a full-
face shield, elbow-length PVC gloves, and a PVC apron.[3]

o When handling corrosive liquids, wear trousers or overalls outside of boots to prevent spills
from entering footwear.[3]

Wash hands thoroughly after handling.[6]
Storage:

» Store in original, tightly sealed containers.[3]

o Keep in a dry, cool, and well-ventilated place.[1]
o Store in a corrosives area.[1][9]

» Avoid contamination with oxidizing agents (e.g., nitrates, oxidizing acids, chlorine bleaches)
as this may result in ignition.[3]

e Segregate from alkalis and chemicals readily decomposed by acids (e.g., cyanides, sulfides,
carbonates).[3]
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» Reacts with mild steel and galvanized steel/zinc, producing hydrogen gas which may form an
explosive mixture with air.[3]

Emergency Procedures

In the event of exposure or a spill, immediate action is necessary.

First-Aid Measures:
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Exposure Route First-Aid Protocol Reference(s)

Immediately hold eyelids apart
and flush the eye continuously
with running water for at least
15 minutes.[1][3] Ensure

Eyes complete irrigation by
occasionally lifting the upper
and lower lids.[3] Seek

immediate medical attention.

[1]

Immediately flush the body
and clothes with large amounts
of water, using a safety shower
Skin if available.[3] Quickly remove
all contaminated clothing,
including footwear.[3] Call a

physician immediately.[1]

If fumes or combustion
products are inhaled, remove
the person from the
contaminated area to fresh air.
[3] Lay the patient down and
Inhalation keep them warm and rested.[3]
If not breathing, give artificial
respiration, but do not use the
mouth-to-mouth method if the
victim ingested or inhaled the

substance.[1]

For advice, contact a Poisons
Information Center or a doctor
at once.[3] Urgent hospital
Ingestion treatment is likely needed.[3]
DO NOT induce vomiting.[6] If
the person is conscious, rinse

their mouth with water.[6]
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Fire-Fighting Measures:

» Use foam, dry chemical powder, carbon dioxide, or alcohol-resistant foam as extinguishing
media.[3][6][8]

o Wear full body protective clothing with breathing apparatus.[3]

o Combustion products include carbon monoxide (CO), carbon dioxide (CO2), and hydrogen
bromide.[3]

Accidental Release Measures:

o Minor Spills: Clean up all spills immediately.[3] Avoid breathing vapors and contact with skin
and eyes.[3]

o Major Spills: Clear the area of personnel and move upwind.[3] Alert Emergency Responders
and inform them of the location and nature of the hazard.[3]

o Soak up the spill with inert absorbent material and place it in suitable, closed containers for
disposal.[1][8]

Experimental Protocols and Methodologies

The safety data provided in the SDS is based on standardized testing protocols. For instance,
the selection of appropriate gloves should be based on tests conforming to relevant standards
such as EN 374 in Europe or F739 in the US.[3] The suitability and durability of a glove type
depend on usage, including the frequency and duration of contact, the chemical resistance of
the glove material, glove thickness, and dexterity.[3] For brief contact, a glove with a protection
class of 3 or higher (breakthrough time greater than 60 minutes according to EN 374) is
recommended.[3]

Reactivity and Decomposition Pathway

The following diagram illustrates the key reactivity and decomposition hazards of diethyl
dibromomalonate.
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Diethyl Dibromomalonate Handling and Decomposition

Diethyl Dibromomalonate
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Caption: Reactivity and hazardous decomposition pathways for diethyl dibromomalonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Diethyl Dibromomalonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346896#diethyl-dibromomalonate-safety-data-
sheet-sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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